Cas no 115473-37-5 (L-Alanine,N-acetyl-3-[(2-carboxyethyl)sulfinyl]-)

• Product Name: L-Alanine,N-acetyl-3-[(2-carboxyethyl)sulfinyl]-
• CAS No: 115473-37-5
• MF: C₈H₁₃NO₆S
• MW: 251.25692152977
• CID: 172724
• PubChem ID: 163966
• Update Time: 2025-04-19

L-Alanine,N-acetyl-3-[(2-carboxyethyl)sulfinyl]- Chemical and Physical Properties

Names and Identifiers

• L-Alanine,N-acetyl-3-[(2-carboxyethyl)sulfinyl]-
• (2R)-2-acetamido-3-(2-carboxyethylsulfinyl)propanoic acid
• N-acetyl-S-(2-carboxyethyl)cysteine sulfoxide
• ACECO
• L-Alanine, N-acetyl-3-((2-carboxyethyl)sulfinyl)-
• N-acetyl-3-[(2-carboxyethyl)sulfinyl]-L-alanine
• 3-(2-Carboxyethanesulfinyl)-N-(1-hydroxyethylidene)alanine
• N-acetyl-S-(2-carboxyethyl)cysteine-S-oxide
• 115473-37-5
• DTXSID70921738

• Inchi： 1S/C8H13NO6S/c1-5(10)9-6(8(13)14)4-16(15)3-2-7(11)12/h6H,2-4H2,1H3,(H,9,10)(H,11,12)(H,13,14)/t6-,16?/m0/s1
• InChI Key： MIANMZBSGSPFQC-AIUXZDRISA-N
• SMILES： S(CCC(=O)O)(C[C@@H](C(=O)O)NC(C)=O)=O

Computed Properties

• Exact Mass: 251.04639
• Monoisotopic Mass: 251.046
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.3
• Topological Polar Surface Area: 140Ų

Experimental Properties

• Density: 1.516
• Boiling Point: 709.2°Cat760mmHg
• Flash Point: 382.7°C
• Refractive Index: 1.574
• PSA: 120.77